N1-allyl-N2-((3-((2,5-dimethylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

• IUPAC Name: N'-[[3-(2,5-dimethylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-prop-2-enyloxamide
• InChI: InChI=1S/C18H25N3O5S/c1-4-8-19-17(22)18(23)20-12-16-21(9-5-10-26-16)27(24,25)15-11-13(2)6-7-14(15)3/h4,6-7,11,16H,1,5,8-10,12H2,2-3H3,(H,19,22)(H,20,23)
• InChI Key: FPFDJGCHEJCPCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NCC=C
• Molecular Formula: C18H25N3O5S
• Molecular Weight: 395.5 g/mol

Description

N1-allyl-N2-((3-((2,5-dimethylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C18H25N3O5S and its molecular weight is 395.47. The purity is usually 95%.
BenchChem offers high-quality N1-allyl-N2-((3-((2,5-dimethylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-allyl-N2-((3-((2,5-dimethylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

A study by Hwang et al. (2006) explored the synthesis and molecular structure of allylic derivatives, demonstrating the role of N-allyl compounds in producing complex molecular structures through reactions facilitated by catalysts like 18-crown-6-ether. This research highlights the potential of using allylic compounds in synthesizing structurally diverse molecules with specific applications in materials science and pharmaceuticals (Hwang et al., 2006).

Mechanistic Studies

Yang et al. (2002) conducted a mechanistic study on the aziridination of imines, revealing how the stereochemistry of reactions is influenced by the reactivity of imines and ylides. Such mechanistic insights are crucial for developing new synthetic methodologies and optimizing reaction conditions for the production of enantiomerically pure compounds (Yang et al., 2002).

Catalytic Applications

Research by Olivares-Romero et al. (2012) on the Hf(IV)-catalyzed enantioselective epoxidation of N-alkenyl sulfonamides and N-tosyl imines provides evidence of the catalytic capabilities of N-allyl compounds in facilitating enantioselective transformations. This is particularly relevant in the context of developing asymmetric synthetic strategies for the production of chiral molecules (Olivares-Romero et al., 2012).

Cross-Coupling Reactions

Zhang et al. (2016) reported on an oxidant-free oxidative cross-coupling method for constructing allylic sulfones from olefins and sulfinic acids, showcasing the utility of N-allyl compounds in sustainable chemistry practices. This method features a low-cost metal catalyst and atom economy, marking an advance in green chemistry applications (Zhang et al., 2016).